![molecular formula C16H28N2O4 B1529097 6-Azaspiro[3.4]octane hemioxalate CAS No. 1523571-81-4](/img/structure/B1529097.png)
6-Azaspiro[3.4]octane hemioxalate
Overview
Description
6-Azaspiro[3.4]octane hemioxalate is a chemical compound with the CAS Number: 1523571-81-4 . It is a solid substance stored at room temperature . The compound has a molecular weight of 312.41 .
Molecular Structure Analysis
The InChI code for 6-Azaspiro[3.4]octane hemioxalate is1S/2C7H13N.C2H2O4/c2*1-2-7(3-1)4-5-8-6-7;3-1(4)2(5)6/h2*8H,1-6H2;(H,3,4)(H,5,6) . This code provides a textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
6-Azaspiro[3.4]octane hemioxalate is a solid substance stored at room temperature . It has a molecular weight of 312.41 . More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.Scientific Research Applications
1. Synthesis of 2-azaspiro[3.4]octane
- Summary of Application : The compound 2-azaspiro[3.4]octane, which is structurally similar to 6-Azaspiro[3.4]octane hemioxalate, has been synthesized using an annulation strategy .
- Methods of Application : Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring .
- Results or Outcomes : The synthesis was successful and resulted in the production of 2-azaspiro[3.4]octane .
2. Preparation of Azaspirocycle or Azetidine Substituted 4-Anilinoquinazoline Derivatives
- Summary of Application : 2-Oxa-6-azaspiro[3.4]octane, a compound related to 6-Azaspiro[3.4]octane hemioxalate, is used in the preparation of azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : These derivatives exhibit epidermal growth factor receptor (EGFR) inhibitory activities .
3. Preparation of Azaspirocycle or Azetidine Substituted 4-Anilinoquinazoline Derivatives
- Summary of Application : 2-Oxa-6-azaspiro[3.4]octane, a compound related to 6-Azaspiro[3.4]octane hemioxalate, is used in the preparation of azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : These derivatives exhibit epidermal growth factor receptor (EGFR) inhibitory activities .
4. Preparation of Azaspirocycle or Azetidine Substituted 4-Anilinoquinazoline Derivatives
- Summary of Application : 2-Oxa-6-azaspiro[3.4]octane, a compound related to 6-Azaspiro[3.4]octane hemioxalate, is used in the preparation of azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : These derivatives exhibit epidermal growth factor receptor (EGFR) inhibitory activities .
Safety And Hazards
The compound is considered hazardous and has been assigned the signal word "Warning" . It is harmful if swallowed or in contact with skin . Safety measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
6-azaspiro[3.4]octane;oxalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C7H13N.C2H2O4/c2*1-2-7(3-1)4-5-8-6-7;3-1(4)2(5)6/h2*8H,1-6H2;(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JILKQWFQRJNDCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CCNC2.C1CC2(C1)CCNC2.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Azaspiro[3.4]octane hemioxalate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 2-benzyl-10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate](/img/structure/B1529014.png)
![Tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate](/img/structure/B1529018.png)
![1-[5-Bromo-3-(trifluoromethyl)-2-pyridyl]-4-methyl-piperazine hydrobromide](/img/structure/B1529033.png)
